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Pharmacokinetic Parameters of 0-Tocotrienol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Alpha-Tocotrienol

CAS No.: 1721-51-3

Cat. No.: S579539

Parameter 750 mg Dose 1000 mg Dose
Elimination Half-life (t1/2) 2.74 hours 2.68 hours [1]
Time to Max Concentration (Tmax) 3.33 - 4 hours 3.33 -4 hours [1]
Area Under Curve (AUCo-x) 8688 ng-h/mL 9633 ng-h/mL [1]
Max Concentration (Cmax) 1444 ng/mL 1592 ng/mL [1]

Experimental Protocol for Half-Life Determination

The data in the table above was derived from a specific clinical study design. Here is a detailed breakdown

of the methodology [1]:

1. Study Design: An open-label, randomized study was conducted.

2. Subjects: The study included healthy fed subjects. The specific study reporting half-life used a
small cohort (n=3 per dose group).

3. Supplementation: Subjects received a single oral dose of either 750 mg or 1000 mg of an
annatto-based tocotrienol supplement. The supplement composition was 90% o-tocotrienol and
10% y-tocotrienol.

4. Blood Sampling: Blood samples were collected at predetermined time points: 0 (baseline), 1, 2,
4, 6, and 8 hours after supplementation.
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¢ 5. Plasma Analysis: Plasma was separated from the blood samples. The concentrations of all

tocopherol and tocotrienol isomers were quantified using High-Performance Liquid
Chromatography (HPLC).

¢ 6. Pharmacokinetic Calculation: The elimination half-life (t1/2) and other parameters were calculated
from the plasma concentration-time data using non-compartmental analysis.

The following diagram illustrates this experimental workflow:
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Human pharmacokinetic study workflow for tocotrienols
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Key Mechanisms Influencing Tocotrienol Half-Life

The relatively short half-life of tocotrienols, compared to a-tocopherol, is primarily due to differences in how

the body processes them.

¢ Hepatic Metabolism: Tocotrienols are rapidly metabolized in the liver by cytochrome P450 enzymes
(CYP3A4 and CYP4F2), undergoing w-hydroxylation followed by p-oxidation. The final metabolites,
Carboxyethyl Hydroxychromanol (CEHC) and others, are then excreted in urine [1] [2].

¢ Discrimination by o-TTP: The hepatic a-tocopherol transfer protein (a-TTP) is crucial for maintaining
plasma vitamin E levels. It has a strong binding preference for a-tocopherol and a very low affinity for
tocotrienols. Without efficient binding to a-TTP, tocotrienols are not effectively resecreted into the
bloodstream and are instead targeted for metabolism and excretion [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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